Cas no 1249049-37-3 (6-Methyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid)

• Product Name: 6-Methyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid
• CAS No: 1249049-37-3
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 1073825
• PubChem ID: 56687192
• Update Time: 2025-05-24

6-Methyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid
• MFCD16070480
• 6-methyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylicacid
• 6-methyl-2-oxo-5,6,7,8-tetrahydro-1H-quinoline-3-carboxylic acid
• STL582084
• 3-quinolinecarboxylic acid, 1,2,5,6,7,8-hexahydro-6-methyl-2-oxo-
• ALBB-017389
• 1249049-37-3
• EN300-763942
• AKOS010924010
• AKOS015831306

• MDL： MFCD16070480
• Inchi： 1S/C11H13NO3/c1-6-2-3-9-7(4-6)5-8(11(14)15)10(13)12-9/h5-6H,2-4H2,1H3,(H,12,13)(H,14,15)
• InChI Key： ZUFHBIONPYXSHS-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CC2=C(CCC(C)C2)N1

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 523.5±42.0 °C at 760 mmHg
• Flash Point: 270.4±27.9 °C
• Vapor Pressure: 0.0±3.0 mmHg at 25°C

6-Methyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 6-Methyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid

6-Methyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid (CAS No. 1249049-37-3): An Overview

6-Methyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid (CAS No. 1249049-37-3) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of quinolines and is characterized by its hexahydroquinoline core with specific functional groups that contribute to its chemical and biological behavior.

The molecular formula of 6-Methyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid is C₁₃H₁₅NO₃, and it has a molecular weight of approximately 233.26 g/mol. The compound features a methyl group at the 6-position of the hexahydroquinoline ring and a carboxylic acid group at the 3-position. The presence of these functional groups imparts specific chemical reactivity and biological activity to the molecule.

Recent studies have highlighted the potential of 6-Methyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid in various therapeutic applications. One notable area of research is its antimicrobial activity. A study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits significant inhibitory effects against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell wall synthesis and inhibition of essential enzymes.

In addition to its antimicrobial properties, 6-Methyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid has shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California in 2020 indicated that this compound can modulate key signaling pathways involved in neuroprotection and neuroregeneration. Specifically, it has been shown to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress in neuronal cells.

The synthesis of 6-Methyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of an appropriate amine with a ketone or aldehyde followed by cyclization and oxidation steps. Advances in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on a larger scale.

The pharmacokinetic properties of 6-Methyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid have also been extensively studied. It has been found to have good oral bioavailability and a favorable distribution profile within the body. These properties make it a suitable candidate for further development as a therapeutic agent.

In conclusion, 6-Methyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid (CAS No. 1249049-37-3) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in various medical fields. As more studies are conducted and clinical trials are initiated, this compound may play a significant role in advancing treatments for infectious diseases and neurodegenerative disorders.